![molecular formula C23H21BrN2O3 B3569323 N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide](/img/structure/B3569323.png)
N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide
Overview
Description
N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide, also known as BMEB, is a synthetic compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.
Scientific Research Applications
N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide has been found to exhibit a range of potential applications in scientific research. It has been studied for its anticancer properties, with some studies suggesting that it may be effective against breast cancer and leukemia cells. N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide has also been investigated for its potential as an anti-inflammatory agent, with some studies indicating that it may be effective against inflammatory bowel disease.
Mechanism of Action
The exact mechanism of action of N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by reducing inflammation in the body.
Biochemical and Physiological Effects
N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and reduce inflammation in the body. It has also been found to have antioxidant properties, which may help to protect cells from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide in lab experiments is its potential as a potent anticancer agent. It has also been found to be relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide in lab experiments is the lack of information available on its toxicity and potential side effects.
Future Directions
There are several potential future directions for research on N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide. One area of interest is the development of more potent derivatives of N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide that may be even more effective against cancer cells. Another area of interest is the investigation of the potential use of N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide in combination with other anticancer agents to enhance their effectiveness. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(benzoylamino)-3-methylphenyl]-3-bromo-4-ethoxybenzamide and to determine its potential toxicity and side effects.
properties
IUPAC Name |
N-(4-benzamido-3-methylphenyl)-3-bromo-4-ethoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21BrN2O3/c1-3-29-21-12-9-17(14-19(21)24)23(28)25-18-10-11-20(15(2)13-18)26-22(27)16-7-5-4-6-8-16/h4-14H,3H2,1-2H3,(H,25,28)(H,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLUGDAFNSNAROU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CC=C3)C)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.